2-(5-Bromopyrimidin-2-yl)propan-2-ol
Overview
Description
“2-(5-Bromopyrimidin-2-yl)propan-2-ol” is a chemical compound with the molecular formula C7H9BrN2O . It is used as a reactant in the preparation of aminobenzimidazole urea, which serves as an antibacterial agent .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a bromopyrimidinyl group attached to a propan-2-ol group . The InChI code for this compound is1S/C7H10BrN3.ClH/c1-7(2,9)6-10-3-5(8)4-11-6;/h3-4H,9H2,1-2H3;1H
. Chemical Reactions Analysis
“this compound” is a reactant in the preparation of aminobenzimidazole urea, an antibacterial agent . The exact chemical reactions involving this compound are not specified in the search results.Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a predicted boiling point of 269.3±20.0 °C and a predicted density of 1.553±0.06 g/cm3 . The pKa of the compound is predicted to be 13.36±0.29 .Scientific Research Applications
Solvent Effects on Reaction Kinetics
The solvent polarity and hydrogen bond effects on nucleophilic substitution reactions involving similar bromopyrimidine compounds were studied. It was found that solvent mixtures involving propan-2-ol showed dramatic variations in reaction rates, indicating the influence of solvent properties on such reactions (Harifi‐Mood, Rahmati, & Gholami, 2011).
Palladium-Catalyzed Reactions
Microwave-assisted palladium-catalyzed C-C coupling versus nucleophilic aromatic substitution of hydrogen in 5-bromopyrimidine by action of bithiophene and its analogues was investigated. This study demonstrates the versatility of palladium-catalyzed reactions in synthesizing pyrimidine derivatives (Verbitskiy et al., 2013).
Synthesis of Pyrimidine Derivatives
A combination of the Suzuki-Miyaura cross-coupling and nucleophilic aromatic substitution of hydrogen was used to synthesize thiophene-substituted pyrimidines, starting from commercially available 5-bromopyrimidine. This highlights the utility of such methods in synthesizing pyrimidine derivatives (Verbitskiy et al., 2012).
Propan-2-ol Adsorption and Decomposition
The adsorption and decomposition of propan-2-ol on various carbon-supported catalysts were studied. This research provides insights into the interactions of propan-2-ol with different catalysts, which is relevant for understanding the behavior of similar compounds like 2-(5-Bromopyrimidin-2-yl)propan-2-ol (Zawadzki et al., 2001).
Synthesis of Hydroxypyrimidines
A study presented a mild and general method for converting 5-bromopyrimidines to 5-hydroxypyrimidines, which could be relevant for similar transformations involving this compound (Medina, Henry, & Axten, 2006).
Synthesis of GABA Modulators
The synthesis of a GABA A alpha2,3-selective allosteric modulator, which is structurally similar to this compound, was described. This study highlights the potential use of such compounds in neurological applications (Jensen et al., 2005).
Biochemical Analysis
Biochemical Properties
It is known to participate in nucleophilic displacement reactions
Molecular Mechanism
It is known to participate in nucleophilic displacement reactions , which could potentially lead to changes in gene expression, enzyme inhibition or activation, and binding interactions with biomolecules.
Properties
IUPAC Name |
2-(5-bromopyrimidin-2-yl)propan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2O/c1-7(2,11)6-9-3-5(8)4-10-6/h3-4,11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLMQILHYEBYWHX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=NC=C(C=N1)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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